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Application Note
Introduction to Scanning Electron Microscopy (SEM) for
Dolomite Analysis

Scanning Electron Microscopy (SEM) is a powerful technique for characterizing the
microstructural and microtextural features of dolomite and other carbonate rocks.[1] By
scanning a focused beam of electrons across a sample, the SEM produces high-resolution
images of the surface topography and composition.[1][2] For researchers in geology, petrology,
and materials science, SEM provides invaluable insights into the conditions of dolomite
formation (diagenesis), its porosity, and the relationships between different mineral phases.[3]
[4] The large depth of field and high magnification capabilities of SEM surpass those of
conventional optical microscopy, revealing intricate textural details.[2] When coupled with
Energy Dispersive X-ray Spectrometry (EDS), SEM can also provide quantitative elemental
analysis of specific features within the sample.[5][6]

Observable Dolomite Textures and Features

SEM analysis can reveal a wide variety of dolomite textures, which reflect the geological
history of the rock. Key observable features include:
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Crystal Size and Morphology: Dolomite crystals can range from sub-micron sized
aggregates to large, well-formed rhombohedra.[7][8] SEM imaging clearly distinguishes
between anhedral (irregularly shaped) and euhedral (well-formed, rhombic) crystals. The
texture can be described as a xenotopic mosaic for anhedral crystals or an idiotopic mosaic
for euhedral crystals.[9]

Porosity: One of the most critical applications of SEM in carbonate studies is the
characterization of porosity. Different types of porosity, such as intercrystalline (between
crystals), intracrystalline (within crystals), and vuggy (large, irregular pores), can be identified
and assessed.[4][9] This is crucial for reservoir characterization in the oil and gas industry.

Zoning and Overgrowths: Backscattered electron (BSE) imaging is particularly effective at
highlighting compositional zoning within dolomite crystals.[2][10] Features like "cloudy"
cores and clear rims, which may indicate different phases of crystal growth or alteration, are
readily observable.[8][11]

Mineralogical Relationships: SEM can elucidate the relationship between dolomite and
other minerals. This includes observing dolomite crystals replacing calcite, or the
intergrowth of dolomite with clay minerals, silica, or palygorskite.[8][11][12]

Surface Textures: At high magnifications, the surface textures of dolomite crystals can be
studied in detail, revealing features such as dissolution pits, growth steps, or coatings by
other minerals or organic matter.[7][13]

Elemental Analysis with Energy Dispersive X-ray
Spectrometry (EDS)

Pairing SEM with an EDS detector allows for in-situ elemental analysis. When the electron
beam interacts with the sample, it generates characteristic X-rays that are unique to the
elements present. EDS analysis provides:

o Mineral Identification: By identifying the major elements present (primarily Calcium,
Magnesium, Carbon, and Oxygen for dolomite), EDS confirms the mineral identity.[12][13] It
can also distinguish dolomite from other carbonates like calcite or ankerite.
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o Compositional Mapping: EDS can be used to create elemental maps of the sample surface,
visually demonstrating the distribution of different elements and mineral phases.[2] This is
highly effective for visualizing zoning and mineralogical associations.[3]

o Quantitative Analysis: EDS can provide semi-quantitative to quantitative data on the
elemental composition of a user-defined point, line, or area on the sample.[2]

Quantitative Textural and Compositional Data

The data derived from SEM and EDS analysis can be summarized to compare different

samples or features.

Table 1: Example SEM Operating Parameters for Dolomite Analysis. This table provides
typical starting parameters for imaging and analysis. Optimal settings may vary depending on
the specific instrument and sample characteristics.
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Parameter

Setting

Purpose

Accelerating Voltage

15-25 keV

Balances signal generation
with spatial resolution. 25 keV
is a common setting for EDS

analysis.[14]

Probe Current

100 pA-5nA

Higher currents improve
signal-to-noise for EDS but

decrease image resolution.

Working Distance

10 - 15 mm

An optimized distance for
focusing and EDS detector

geometry.

Detector

SE /BSE

Secondary Electron (SE) for
topography; Backscattered
Electron (BSE) for

compositional contrast.[2]

Coating

Carbon or Gold

Carbon is preferred for EDS
analysis to avoid X-ray
interference; Gold provides
excellent conductivity for high-

resolution imaging.[14]

Table 2: Example Elemental Composition of a Dolomite Sample via EDS. The following table

represents typical results from an EDS spot analysis on a pure dolomite crystal.

Element Weight % Atomic %
Oxygen (O) 52.05 62.49
Magnesium (Mg) 13.19 10.42
Calcium (Ca) 21.73 10.42
Carbon (C) 13.03 16.67
Totals 100.00 100.00
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Note: Carbon and Oxygen values can be influenced by the sample coating and surface
contamination. EDS is not highly accurate for light elements like Carbon.

Experimental Protocols
Protocol for Sample Preparation of Bulk Dolomite Rock

High-quality sample preparation is critical for obtaining reliable SEM data.[5][15] For textural
and EDS analysis, the sample must have a flat, highly polished surface to prevent shadowing
and ensure accurate X-ray detection.[15]

Materials:

o Dolomite rock sample

e Low-viscosity epoxy/resin and hardener

e Molds (25-40 mm diameter)

o Diamond precision saw (e.g., IsoMet 1000)

e Vacuum oven or desiccator

e Grinding/polishing machine

e Grinding papers (e.g., 240, 400, 600, 800, 1200 grit)

e Polishing cloths

o Diamond polishing suspensions (e.g., 9 pm, 6 um, 3 pm, 1 um)
e Polishing lubricant (e.g., ethanol or oil-based for water-sensitive samples)

Ultrasonic cleaner

Methodology:

» Cutting: Cut the initial rock sample to a size that fits within the resin molds (e.g., 25 mm
diameter).[15] Use a diamond precision saw, ensuring the surface of interest is flat.
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e Mounting: Place the cut sample piece, face of interest down, into a mold. Prepare the epoxy
resin according to the manufacturer's instructions (e.g., EpoFlo Epoxy Resin and Hardener
at a 3.3:1 ratio).[15] Pour the resin over the sample.

e Degassing: Place the filled mold into a vacuum oven or desiccator to remove any trapped air
bubbles from the resin.[15]

o Curing: Allow the resin to cure completely, which may take 24-48 hours. A hot plate can be
used to accelerate curing if recommended by the manufacturer.[15]

e Grinding: Once cured, begin the grinding process to expose the sample surface and remove
major scratches. Start with a coarse grit (e.g., 240) and proceed sequentially through finer
grits (400, 600, 800, 1200). Ensure the sample is rinsed thoroughly between each step.

o Polishing: After grinding, polish the sample using diamond suspensions on polishing cloths.
Start with a 9 um suspension and work down through 6 pm, 3 um, and finally 1 um.[15] This
multi-step process is crucial to minimize scratches that could affect imaging and analysis.[15]
For more sensitive techniques like Electron Backscatter Diffraction (EBSD), further polishing
to 0.02 um may be necessary.[15]

o Cleaning: After the final polishing step, clean the sample thoroughly in an ultrasonic cleaner
with ethanol to remove any polishing residue and allow it to dry completely.

o Coating: The sample must be made conductive before being placed in the SEM. Use a
sputter coater or carbon evaporator to apply a thin (10-20 nm) layer of carbon (for EDS/BSE)
or gold/platinum (for high-resolution SE imaging) to the polished surface.[14]

Protocol for SEM Imaging and EDS Analysis

Materials:

e Prepared, coated dolomite sample

e SEM stubs and conductive adhesive (e.g., carbon tape)

e Scanning Electron Microscope with SE, BSE, and EDS detectors

Methodology:

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.plymouth.ac.uk/about-us/university-structure/faculties/science-engineering/electron-microscopy-centre/preparing-geological-samples-for-sem-analysis
https://www.plymouth.ac.uk/about-us/university-structure/faculties/science-engineering/electron-microscopy-centre/preparing-geological-samples-for-sem-analysis
https://www.plymouth.ac.uk/about-us/university-structure/faculties/science-engineering/electron-microscopy-centre/preparing-geological-samples-for-sem-analysis
https://www.plymouth.ac.uk/about-us/university-structure/faculties/science-engineering/electron-microscopy-centre/preparing-geological-samples-for-sem-analysis
https://www.plymouth.ac.uk/about-us/university-structure/faculties/science-engineering/electron-microscopy-centre/preparing-geological-samples-for-sem-analysis
https://www.plymouth.ac.uk/about-us/university-structure/faculties/science-engineering/electron-microscopy-centre/preparing-geological-samples-for-sem-analysis
https://pubs.usgs.gov/publication/sir20235062/full
https://www.benchchem.com/product/b100054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Mounting: Securely mount the polished and coated sample onto an SEM stub using
conductive carbon tape or silver paint. Ensure a conductive path from the sample surface to
the stub.

Loading: Load the stub into the SEM chamber and allow the chamber to pump down to the
required high vacuum.

Instrument Setup:

o Turn on the electron beam and set the accelerating voltage (e.g., 20 keV).
o Set an appropriate working distance (e.g., 10-12 mm).

Initial Imaging:

o Navigate to the area of interest at low magnification.

o Focus the image and correct for any astigmatism.

o Select the desired detector. Use the BSE detector to quickly identify different mineral
phases based on atomic number contrast (dolomite and calcite will have slightly different
gray levels).[10] Use the SE detector to view surface topography.

High-Resolution Imaging: Increase the magnification to observe detailed textural features
like crystal shapes, boundaries, and porosity. Adjust brightness and contrast for optimal
image quality. Capture images of representative features.

EDS Analysis Setup:
o Select the EDS software interface.
o Perform an energy calibration of the detector if required.

o Set the process time and other acquisition parameters to achieve a sufficient number of X-
ray counts for good statistics.

EDS Data Acquisition:
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o Spot Analysis: Position the electron beam on a specific feature (e.g., the core of a
dolomite crystal) and acquire an EDS spectrum to determine its elemental composition.

o Elemental Mapping: Define an area of interest and acquire elemental maps for Mg, Ca, Si,
Al, etc., to visualize the spatial distribution of minerals.

o Data Interpretation: Analyze the acquired spectra and maps to identify minerals and interpret

the textural and compositional relationships within the dolomite sample.

Workflow Visualization

The following diagram illustrates the complete workflow for the SEM analysis of dolomite
textures, from initial sample collection to final data interpretation.
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Caption: Workflow for SEM analysis of dolomite textures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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